Cas no 2195880-74-9 (N-[(6-cyclopropylpyrimidin-4-yl)methyl]-2-(2-fluorophenyl)acetamide)

• Product Name: N-[(6-cyclopropylpyrimidin-4-yl)methyl]-2-(2-fluorophenyl)acetamide
• CAS No: 2195880-74-9
• MF: C₁₆H₁₆FN₃O
• MW: 285.316146850586
• CID: 5338111
• Update Time: 2025-10-30

N-[(6-cyclopropylpyrimidin-4-yl)methyl]-2-(2-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, N-[(6-cyclopropyl-4-pyrimidinyl)methyl]-2-fluoro-
• N-[(6-cyclopropylpyrimidin-4-yl)methyl]-2-(2-fluorophenyl)acetamide

• Inchi： 1S/C16H16FN3O/c17-14-4-2-1-3-12(14)7-16(21)18-9-13-8-15(11-5-6-11)20-10-19-13/h1-4,8,10-11H,5-7,9H2,(H,18,21)
• InChI Key： SOENTGNQFZOYEV-UHFFFAOYSA-N
• SMILES： C1(CC(NCC2C=C(C3CC3)N=CN=2)=O)=CC=CC=C1F

Additional information on N-[(6-cyclopropylpyrimidin-4-yl)methyl]-2-(2-fluorophenyl)acetamide

N-[(6-Cyclopropylpyrimidin-4-yl)methyl]-2-(2-fluorophenyl)acetamide: A Comprehensive Overview

N-[(6-Cyclopropylpyrimidin-4-yl)methyl]-2-(2-fluorophenyl)acetamide, also known by its CAS registry number CAS No. 2195880-74-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrimidine ring with a cyclopropyl group and an acetamide moiety. The presence of the fluorine atom in the phenyl ring further adds to its chemical complexity and potential biological activity.

The synthesis of N-[(6-Cyclopropylpyrimidin-4-yl)methyl]-2-(2-fluorophenyl)acetamide involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and acetylations. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, making it more accessible for research and potential therapeutic applications.

Recent studies have highlighted the potential of this compound as a modulator of various biological targets, including kinases and G-protein coupled receptors (GPCRs). Its ability to interact with these targets suggests that it may have applications in the treatment of diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, research published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a specific kinase involved in tumor growth.

In addition to its pharmacological properties, N-[(6-Cyclopropylpyrimidin-4-yl)methyl]-2-(2-fluorophenyl)acetamide has been studied for its physical and chemical properties. Its solubility, stability under various conditions, and spectral data (UV-vis, IR, NMR) have been thoroughly characterized, providing valuable insights into its behavior in different environments. These studies are crucial for understanding its potential use in drug delivery systems and formulation development.

The structural features of this compound also make it an attractive candidate for further chemical modifications. Researchers have explored the effects of substituting different groups on the pyrimidine ring and the phenyl ring to optimize its biological activity and pharmacokinetic properties. These efforts have led to the discovery of analogs with enhanced potency and selectivity.

From an environmental standpoint, the degradation pathways and ecological impact of CAS No. 2195880-74-9 have been investigated to ensure its safe handling and disposal. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint.

In conclusion, N-[(6-Cyclopropylpyrimidin-4-yl)methyl]-2-(2-fluorophenyl)acetamide is a multifaceted compound with promising applications in drug discovery and development. Its unique structure, combined with recent advancements in synthesis and biological characterization, positions it as a valuable tool in both academic research and industrial settings.